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Compound of Interest

Compound Name: SC75741

Cat. No.: B1681519 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling the

NF-κB inhibitor, SC75741, in a laboratory setting. A specific Safety Data Sheet (SDS) for

SC75741 is not readily available in the public domain. The following guidance is based on

general best practices for handling chemical compounds of this nature and should be

supplemented by a comprehensive, site-specific risk assessment by trained laboratory

personnel.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

exposure when handling chemical compounds. The following table summarizes the

recommended PPE for handling SC75741 in both solid (powder) and solution forms.
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Experimental Protocols and Handling Procedures
SC75741 is a potent inhibitor of the NF-κB signaling pathway, with an IC50 of 200 nM for the

p65 subunit.[1] It is commonly used in research to block the replication of various viruses,
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including influenza.[1][2]

Solution Preparation:

For in vitro experiments, SC75741 is typically dissolved in dimethyl sulfoxide (DMSO) to create

a stock solution. The solubility in DMSO is greater than 10 mM. To aid dissolution, the vial can

be warmed to 37°C for 10 minutes and/or sonicated. Stock solutions can be stored at -20°C for

several months.

Experimental Concentrations:

In Vitro: Effective concentrations in cell culture range from 1 µM to 10 µM.[1] For example, a

5 µM concentration has been shown to inhibit virus-induced expression of NF-κB target

genes.

In Vivo: In mouse models of influenza infection, SC75741 has been administered

intravenously at 5 mg/kg/day or intraperitoneally at 15 mg/kg/day.[3][4]

Operational Workflow for Handling SC75741
The following diagram outlines the standard operational workflow for handling SC75741, from

receipt of the compound to the disposal of waste.
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Caption: A logical workflow for the safe handling of SC75741.
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Mechanism of Action: NF-κB Signaling Pathway
Inhibition
SC75741 exerts its effects by inhibiting the NF-κB signaling pathway. It impairs the DNA

binding of the p65 subunit of NF-κB.[1][2] This prevents the transcription of downstream target

genes, including those for inflammatory cytokines, chemokines, and pro-apoptotic factors.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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